Cas no 172588-13-5 ((3R,4s,5S)-piperidine-3,4,5-triol)

• Product Name: (3R,4s,5S)-piperidine-3,4,5-triol
• CAS No: 172588-13-5
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD19217390
• CID: 2068480
• PubChem ID: 445612
• Update Time: 2025-10-28

(3R,4s,5S)-piperidine-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• Mesotrihydroxypiperidine
• (3R,4s,5S)-piperidine-3,4,5-triol
• (3S,4R,5R)-piperidine-3,4,5-triol
• XDN
• 130114-77-1
• 1,5-Dideoxy-1,5-imino-D-xylitol
• CHEMBL110830
• CHEMBL4586156
• AKOS006351347
• Z1203732389
• SCHEMBL955713
• Q27467525
• SCHEMBL2435099
• 172588-13-5
• (3S,5R)-piperidine-3,4,5-triol
• AKOS006294154
• (3R,4r,5S)-piperidine-3,4,5-triol
• 953-468-1
• (3R,5S)-piperidine-3,4,5-triol
• SCHEMBL2435095
• PD179203
• PIPERIDINE-3,4,5-TRIOL
• EN300-299920
• 1,5-dideoxy-1,5-imino-xylitol
• rel-(3R,4s,5S)-Piperidine-3,4,5-triol
• XYLOSE-DERIVED 1-DEOXY-NOJIRIMYCIN
• BDBM50182798
• dideoxyiminoxylitol

• MDL： MFCD19217390
• Inchi： 1S/C5H11NO3/c7-3-1-6-2-4(8)5(3)9/h3-9H,1-2H2/t3-,4+,5?
• InChI Key： RMCNETIHECSPMZ-NGQZWQHPSA-N
• SMILES： OC1[C@@H](CNC[C@@H]1O)O

Computed Properties

• Exact Mass: 133.07389321g/mol
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (3R,4s,5S)-piperidine-3,4,5-triol

Introduction to (3R,4s,5S)-Piperidine-3,4,5-Triol (CAS No. 172588-13-5)

(3R,4s,5S)-Piperidine-3,4,5-triol, also known by its CAS registry number 172588-13-5, is a bioactive compound with significant potential in various fields of chemistry and biology. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom at position 1. The presence of three hydroxyl groups (-OH) at positions 3, 4, and 5 imparts unique chemical and biological properties to this molecule.

The stereochemistry of this compound is defined by its configuration at the three chiral centers: R at position 3, s at position 4, and S at position 5. This specific arrangement of functional groups contributes to its ability to interact with biological systems in a highly selective manner. Recent studies have highlighted the importance of stereochemistry in determining the bioactivity of such compounds.

Piperidine derivatives have been extensively studied due to their wide range of applications in drug discovery and development. The triol form of piperidine is particularly interesting because it can act as a chelating agent or serve as a scaffold for the synthesis of more complex molecules. Recent research has shown that such compounds can be used as building blocks for the development of new drugs targeting various diseases.

The synthesis of (3R,4s,5S)-Piperidine-3,4,5-triol involves multi-step processes that require precise control over stereochemistry and functional group transformations. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to achieve high yields and purity in the production of this compound.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The hydroxyl groups on the piperidine ring facilitate hydrogen bonding interactions with key residues in enzyme active sites, making it a potential lead compound for drug development.

Moreover, recent studies have explored the use of this compound as a chiral ligand in asymmetric catalysis. Its ability to induce asymmetry in reactions has opened new avenues for the synthesis of enantiomerically pure compounds, which are highly valued in pharmaceutical industries.

The structural versatility of (3R,4s,5S)-Piperidine-3,4,-triol also makes it a valuable tool in materials science. Researchers have investigated its potential as a precursor for the synthesis of advanced materials with tailored properties for applications in electronics and energy storage.

In conclusion,(3R,4s,S)-Piperidine-3,-triol is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and stereochemistry make it an attractive candidate for further research and development.